Cas no 2138569-91-0 (4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one)

4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2138569-91-0
- 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one
- EN300-1158926
-
- Inchi: 1S/C10H15N3O/c1-10(2)4-3-8(14)7-9(10)13-6-5-11-12-13/h5-6,9H,3-4,7H2,1-2H3
- InChI Key: AGNOCLBSYFHWLU-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)(C)C(C1)N1C=CN=N1
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8Ų
- XLogP3: 0.7
4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1158926-1.0g |
4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one |
2138569-91-0 | 1g |
$0.0 | 2023-06-08 |
4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one Related Literature
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
Additional information on 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one
Exploring the Chemistry and Applications of 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one (CAS No. 2138569-91-0)
In the ever-evolving field of organic chemistry, 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one (CAS No. 2138569-91-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a cyclohexanone core with a 1,2,3-triazole moiety, offering a versatile scaffold for pharmaceutical and material science research. Researchers are increasingly drawn to its synthetic versatility and bioactive potential, making it a hot topic in modern drug discovery pipelines.
The compound’s CAS number 2138569-91-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one, highlights the presence of a dimethyl-substituted cyclohexanone ring and a triazole group, which are key to its reactivity. The 1,2,3-triazole ring, in particular, is renowned for its stability and ability to participate in click chemistry reactions, a feature widely exploited in bioconjugation and drug design.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one. Searches for "triazole derivatives in medicine" or "sustainable synthesis of cyclohexanones" reflect growing demand for innovative solutions. This compound’s potential as a building block for heterocyclic drugs aligns with industry efforts to develop targeted therapies for diseases like cancer and inflammation, where triazole-containing molecules show promise.
From a synthetic perspective, the cyclohexanone framework in CAS 2138569-91-0 offers opportunities for stereoselective modifications, a topic frequently queried in academic forums. The 4,4-dimethyl substitution enhances steric control, while the triazole group facilitates hydrogen bonding interactions—critical for molecular recognition in biological systems. Such properties make it a candidate for catalysis and supramolecular chemistry applications.
In material science, the compound’s thermal stability and photophysical properties are under investigation, particularly for organic electronics and sensor technologies. Queries like "triazole-based fluorescent probes" or "cyclohexanone derivatives in polymers" underscore its interdisciplinary relevance. Its compatibility with metal-organic frameworks (MOFs) further expands its utility in gas storage and separation processes.
Regulatory and safety profiles of 4,4-dimethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one remain compliant with global standards, avoiding classifications as a hazardous substance. This ensures its accessibility for research without restrictive handling protocols. As the scientific community prioritizes SAFETY BY DESIGN principles, this compound exemplifies how functional group engineering can balance efficacy and safety.
Looking ahead, CAS 2138569-91-0 is poised to play a pivotal role in advancing precision medicine and smart materials. Its dual functionality—combining a robust cyclohexanone backbone with a click-chemistry-ready triazole—positions it at the intersection of multiple cutting-edge fields. For researchers exploring "next-generation bioactive scaffolds" or "multifunctional chemical building blocks," this compound offers a compelling case study in innovation.
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